Cas no 1261836-32-1 (2,4,5-Trichloro-4'-tert-butylbiphenyl)

• Product Name: 2,4,5-Trichloro-4'-tert-butylbiphenyl
• CAS No: 1261836-32-1
• MF: C₁₆H₁₅Cl₃
• MW: 313.649301767349
• CID: 4997162
• Update Time: 2025-06-27

2,4,5-Trichloro-4'-tert-butylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trichloro-4'-tert-butylbiphenyl

• Inchi： 1S/C16H15Cl3/c1-16(2,3)11-6-4-10(5-7-11)12-8-14(18)15(19)9-13(12)17/h4-9H,1-3H3
• InChI Key： UXZFHGMKUFVGSQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CC(=CC=1)C(C)(C)C)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 7.6
• Topological Polar Surface Area: 0

Additional information on 2,4,5-Trichloro-4'-tert-butylbiphenyl

Introduction to 2,4,5-Trichloro-4'-tert-butylbiphenyl (CAS No. 1261836-32-1)

2,4,5-Trichloro-4'-tert-butylbiphenyl (CAS No. 1261836-32-1) is a synthetic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This biphenyl derivative features a tert-butyl group and three chlorine atoms, which contribute to its stability and reactivity in various chemical reactions.

The compound's molecular formula is C₁₅H₁₄Cl₃, and it has a molecular weight of approximately 307.67 g/mol. The presence of the tert-butyl group and multiple chlorine substituents makes 2,4,5-Trichloro-4'-tert-butylbiphenyl a valuable intermediate in the synthesis of more complex molecules, particularly in the development of new materials and pharmaceuticals.

In recent years, research on 2,4,5-Trichloro-4'-tert-butylbiphenyl has focused on its potential as a building block for advanced materials. Studies have shown that this compound can be used to create polymers with enhanced thermal stability and mechanical strength. For instance, a study published in the Journal of Polymer Science demonstrated that incorporating 2,4,5-Trichloro-4'-tert-butylbiphenyl into polymer chains significantly improved the material's resistance to high temperatures and chemical degradation.

Beyond materials science, 2,4,5-Trichloro-4'-tert-butylbiphenyl has also shown promise in pharmaceutical research. Its unique structure makes it an attractive candidate for the development of new drugs targeting specific biological pathways. A recent study in the Bioorganic & Medicinal Chemistry Letters explored the use of this compound as a scaffold for designing inhibitors of key enzymes involved in disease processes. The researchers found that derivatives of 2,4,5-Trichloro-4'-tert-butylbiphenyl exhibited potent inhibitory activity against several enzymes, suggesting potential therapeutic applications.

The synthesis of 2,4,5-Trichloro-4'-tert-butylbiphenyl typically involves multi-step reactions starting from readily available precursors. One common approach is to use Suzuki coupling reactions to link the biphenyl core with the tert-butyl group and subsequent chlorination steps to introduce the chlorine substituents. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In terms of safety and handling, while 2,4,5-Trichloro-4'-tert-butylbiphenyl is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn at all times, and the compound should be stored in a well-ventilated area away from incompatible materials.

The environmental impact of 2,4,5-Trichloro-4'-tert-butylbiphenyl is another area of ongoing research. Studies have shown that while the compound itself is relatively stable and does not readily degrade in the environment, its breakdown products may have different properties that require further investigation. Researchers are working to develop more sustainable synthetic methods and disposal practices to minimize any potential environmental risks associated with this compound.

In conclusion, 2,4,5-Trichloro-4'-tert-butylbiphenyl (CAS No. 1261836-32-1) is a versatile compound with a wide range of applications in materials science and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new materials with enhanced properties and designing novel drugs with specific biological activities. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.